Cas no 61103-72-8 (Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-
• CAS No: 61103-72-8
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• CID: 491773
• PubChem ID: 4358272
• Update Time: 2024-03-01

Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-
• 1-prop-2-enoxy-4-(2,4,4-trimethylpentan-2-yl)benzene
• ALLYL 4-TERT-OCTYLPHENYL ETHER
• 1-(2-Propen-1-yloxy)-4-(1,1,3,3-tetramethylbutyl)benzene
• Benzene, 1-(2-propen-1-yloxy)-4-(1,1,3,3-tetramethylbutyl)-

• Inchi： 1S/C17H26O/c1-7-12-18-15-10-8-14(9-11-15)17(5,6)13-16(2,3)4/h7-11H,1,12-13H2,2-6H3
• InChI Key： JJKBEXZXMQRNOU-UHFFFAOYSA-N
• SMILES： C1(OCC=C)=CC=C(C(C)(C)CC(C)(C)C)C=C1

Computed Properties

• Exact Mass: 246.19848
• Monoisotopic Mass: 246.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 5.9

Experimental Properties

• Density: 0.898±0.06 g/cm3(Predicted)
• Boiling Point: 323.0±21.0 °C(Predicted)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes